Cas no 874806-35-6 (5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 874806-35-6
• MF: C₁₂H₁₉N₃O₅S
• MW: 317.36136174202
• CID: 6025073
• Update Time: 2025-06-30

5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethylpyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-1,3-dimethyl-

• Inchi： 1S/C12H19N3O5S/c1-8-5-15(6-9(2)20-8)21(18,19)10-7-13(3)12(17)14(4)11(10)16/h7-9H,5-6H2,1-4H3
• InChI Key： DSGLJKKPVNWPNL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(S(N2CC(C)OC(C)C2)(=O)=O)C(=O)N1C

Additional information on 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-35-6)

5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-35-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a sulfonyl group linked to a dimethylmorpholine moiety, contribute to its unique chemical properties and biological interactions.

The sulfonyl group is a key pharmacophore in many drug molecules, often contributing to binding affinity and metabolic stability. In 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, this group is strategically positioned to interact with biological targets, making it a promising candidate for further investigation in drug discovery. The dimethylmorpholine component adds another layer of complexity to the molecule's interactions with biological systems. Morpholine derivatives are known for their ability to modulate enzyme activity and receptor binding, which may be leveraged in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the sulfonyl group may engage in hydrogen bonding with polar residues in protein targets, while the dimethylmorpholine moiety could interact through hydrophobic pockets. These insights have guided experimental efforts to optimize the compound's pharmacokinetic properties and target specificity.

The synthesis of 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic transformations that require careful control of reaction conditions. The introduction of the sulfonyl group necessitates the use of appropriate sulfonylation reagents and catalysts to ensure high yield and purity. The tetrahydropyrimidine core is typically constructed through cyclization reactions involving urea derivatives or thiourea precursors. The presence of two methyl groups on the nitrogen atoms enhances the steric bulk of the molecule, which can influence its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of tetrahydropyrimidine have shown promise in treating various diseases by modulating key biological pathways. For instance, some tetrahydropyrimidine-based compounds have demonstrated antiviral and anti-inflammatory properties in preclinical studies. The structural features of 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione suggest that it may exhibit similar activities by interacting with relevant enzymes or receptors.

The dimethylmorpholine moiety is particularly interesting from a medicinal chemistry perspective. Morpholine derivatives are known for their ability to enhance drug bioavailability by improving solubility and reducing permeability across biological membranes. Additionally, they can act as proton donors or acceptors in biological environments, which may facilitate interactions with acidic or basic residues in target proteins. These properties make 5-(2,6-dimethylmorpholin-4-yl)sulfonyl-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione a versatile scaffold for developing novel therapeutics.

In vitro studies have begun to explore the potential biological activities of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways. For example，the sulfonyl group could interfere with catalytic sites by competing with natural substrates or by covalently modifying active residues. Further research is needed to confirm these findings and to identify any off-target effects that might arise from interactions with unintended biological targets.

The development of new drug candidates requires rigorous evaluation of their safety profiles before they can be considered for clinical use。While preliminary data on 5-(2，6 dimethyl morpholin 4 ylsulfonyl 13 dimethyl 12，34 tetra hydropyrimidin 24 dione) (CAS No 874806356) suggests promising activity，it is essential to conduct comprehensive toxicological studies to assess potential adverse effects。These studies will include evaluations of acute toxicity、chronic exposure、and potential long-term health risks。By adhering to established regulatory guidelines，researchers can ensure that any future applications of this compound are both safe and effective。

The role of computational tools in drug discovery cannot be overstated。Advanced software packages allow researchers to predict how different molecules will behave within biological systems，saving time and resources by identifying promising candidates early on。For compounds like 5(26 dimeth ylmorph olin 44 sulfo ny l13 dimeth yl12，34 tetra hydrop yrimidin24 dione) (CAS No 874806356)，molecular docking simulations can help refine lead structures by predicting binding affinities and optimal orientations within target proteins。These insights guide synthetic modifications aimed at improving potency、selectivity，and pharmacokinetic properties。

Future directions for research on this compound include exploring its potential as a scaffold for next-generation therapeutics。By modifying specific functional groups or introducing additional moieties，scientists can fine-tune its biological activity toward particular disease targets。The flexibility offered by its tetrahydropyrimidine core allows for diverse chemical modifications while maintaining key structural elements responsible for interactions with biological systems。This adaptability makes it an attractive platform for medicinal chemists seeking novel drug candidates。

In conclusion,5(26 dimeth ylmorph olin 44 sulfo ny l13 dimeth yl12，34 tetra hydrop yrimidin24 dione) (CAS No 874806356) represents an exciting opportunity for advancing pharmaceutical research。Its unique structural features、potential biological activities、and synthetic accessibility position it as a valuable candidate for further exploration。With continued investigation into its mechanisms of action、pharmacokinetic properties、and therapeutic potential，this compound has the potential to contribute significantly to addressing critical medical challenges in the years ahead。